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For researchers and scientists in the dynamic field of drug development, the proper handling
and disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
VU590, a potent and selective inhibitor of the Kirl.1 (ROMK) potassium channel. Adherence to
these guidelines will ensure the safety of laboratory personnel and the protection of our
environment.

Essential Safety Information

According to the Safety Data Sheet (SDS) for VU590 hydrochloride, the substance is not
classified as hazardous according to the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals. Consequently, it does not have associated hazard pictograms,
signal words, or hazard statements. The NFPA ratings (scale 0-4) for health, fire, and reactivity
are all 0.

Despite its non-hazardous classification, it is imperative to follow standard laboratory safety
protocols, including the use of personal protective equipment (PPE) such as gloves and safety
glasses, when handling VU590.
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Quantitative Data for VU590

The following table summarizes the available quantitative data for VU590 hydrochloride. Many
physical and chemical properties have not been determined, as noted in the safety data sheet.

Property Value

CAS Number 1783987-83-6

Molecular Weight 561.46 g/mol

Chemical Formula C24H34CI2N40O7

Flash Point Not applicable

Decomposition Temperature Not determined

pH-value Not applicable

Water Solubility 10 mg/ml

DMSO Solubility <20 mg/mi

Explosion Hazard Product does not present an explosion hazard
Hazardous Decomposition Products No dangerous decomposition products known

Step-by-Step Disposal Protocol for VU590

The primary directive for the disposal of VU590 is to prevent its entry into sewer systems,
surface water, or ground water. The recommended method for handling spills or waste is
mechanical pickup.

1. Waste Collection:

o Collect solid VU590 waste in a clearly labeled, sealed container. The container should be
compatible with chemical waste storage.

» For solutions containing VU590, absorb the liquid with an inert material (e.g., vermiculite, dry
sand) and place the absorbent material into a sealed container for disposal.

2. Labeling:
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o Label the waste container clearly with the words "Chemical Waste," the name "VU590," and
the approximate quantity. While not classified as hazardous, clear labeling prevents
accidental misuse or improper disposal.

3. Storage:

» Store the sealed waste container in a designated chemical waste storage area, away from
incompatible materials. Although no specific incompatible materials are listed, good
laboratory practice dictates segregation of waste.

4. Disposal:

» Dispose of the VU590 waste through your institution's chemical waste disposal program.
Follow all local, state, and federal regulations for chemical waste disposal.
e Do not pour VU590 solutions down the drain or dispose of solid VU590 in regular trash.

5. Decontamination:

o Decontaminate any surfaces or equipment that have come into contact with VU590 using a
suitable laboratory detergent and water.

Experimental Protocols

No specific experimental protocols related to the disposal of VU590 are cited in the available
safety and technical documentation. The disposal procedures provided are based on general
chemical safety guidelines and the specific information available in the Safety Data Sheet.

VU590 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of VU590.
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A logical workflow for the proper disposal of VU590.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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